Cas no 6291-42-5 (Lactose Octaacetate)

Lactose Octaacetate is a fully acetylated derivative of lactose, characterized by the substitution of all eight hydroxyl groups with acetyl moieties. This white, crystalline solid exhibits high chemical stability and low hygroscopicity, making it suitable for applications requiring moisture resistance. Its non-reducing nature and inertness under various conditions render it valuable as a protecting group in carbohydrate chemistry or as an intermediate in organic synthesis. The compound’s defined structure and purity allow for precise reproducibility in research and industrial processes. Additionally, its solubility in organic solvents, such as chloroform or acetone, facilitates its use in coatings, plasticizers, or specialty chemical formulations.

Lactose Octaacetate structure

Product Name:Lactose Octaacetate

CAS No:6291-42-5

MF:C₂₈H₃₈O₁₉

MW:678.5899310112

MDL:MFCD00064040

CID:530336

PubChem ID:11181485

Update Time:2025-05-27

Lactose Octaacetate Chemical and Physical Properties

Names and Identifiers

- b-D-Glucopyranose,4-O-(2,3,4,6-tetra-O-acetyl-b-D-galactopyranosyl)-, 1,2,3,6-tetraacetate
- LACTOSE OCTAACETATE
- BETA-LACTOSE OCTAACETATE
- 2,3,4,6-TETRA-O-ACETYL-BETA-D-GALACTOPYRANOSYL(1-4)-2,3,6-TRI-O-ACETYL-BETA-D-GLUCOPYRANOSYL ACETATE
- ACETYLATED LACTOSE
- OCTA-O-ACETYL-BETA-D-LACTOSE
- B-lactose octaacetate
- .β.-LACTOSE, OCTAACETATE
- octaacetyllactose
- D97459
- AKOS016010006
- [(2R,3R,4S,5R,6R)-4,5,6-TRIS(ACETYLOXY)-3-{[(2S,3R,4S,5S,6R)-3,4,5-TRIS(ACETYLOXY)-6-[(ACETYLOXY)METHYL]OXAN-2-YL]OXY}OXAN-2-YL]METHYL ACETATE
- AS-57162
- 6291-42-5
- SCHEMBL61751
- [(2R,3R,4S,5R,6R)-4,5,6-triacetyloxy-3-[(2S,3R,4S,5S,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]methyl acetate
- (2S,3R,4S,5R,6R)-6-(Acetoxymethyl)-5-(((2S,3R,4S,5S,6R)-3,4,5-triacetoxy-6-(acetoxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2,3,4-triyl triacetate
- 5346-90-7
- Lactose Octaacetate
- MDL： MFCD00064040
- Inchi： 1S/C28H38O19/c1-11(29)37-9-19-21(39-13(3)31)23(40-14(4)32)26(43-17(7)35)28(46-19)47-22-20(10-38-12(2)30)45-27(44-18(8)36)25(42-16(6)34)24(22)41-15(5)33/h19-28H,9-10H2,1-8H3
- InChI Key： WOTQVEKSRLZRSX-UHFFFAOYSA-N
- SMILES： CC(OCC1C(OC2C(OC(=O)C)C(OC(=O)C)C(OC(=O)C)C(COC(=O)C)O2)C(OC(=O)C)C(OC(=O)C)C(OC(=O)C)O1)=O

Computed Properties

Exact Mass: 678.20100
Monoisotopic Mass: 678.20072898g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 19
Heavy Atom Count: 47
Rotatable Bond Count: 20
Complexity: 1200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 238Å²

Experimental Properties

Melting Point: 83-85oC
Solubility: Soluble in chloroform
PSA: 238.09000
LogP: -0.83080

Lactose Octaacetate Pricemore >>

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